Cas no 7066-26-4 (N,N-dibenzyl-6-[(2-methylphenyl)amino]pyridine-3-sulfonamide)
![N,N-dibenzyl-6-[(2-methylphenyl)amino]pyridine-3-sulfonamide structure](https://www.kuujia.com/scimg/cas/7066-26-4x500.png)
7066-26-4 structure
Product name:N,N-dibenzyl-6-[(2-methylphenyl)amino]pyridine-3-sulfonamide
N,N-dibenzyl-6-[(2-methylphenyl)amino]pyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N,N-dibenzyl-6-[(2-methylphenyl)amino]pyridine-3-sulfonamide
- 3-pyridinesulfonamide, 6-[(2-methylphenyl)amino]-N,N-bis(phenylmethyl)-
- N,N-dibenzyl-6-(2-methylanilino)pyridine-3-sulfonamide
- AKOS002781863
- DTXSID50414673
- 7066-26-4
-
- Inchi: InChI=1S/C26H25N3O2S/c1-21-10-8-9-15-25(21)28-26-17-16-24(18-27-26)32(30,31)29(19-22-11-4-2-5-12-22)20-23-13-6-3-7-14-23/h2-18H,19-20H2,1H3,(H,27,28)
- InChI Key: FNOGSOGIWSYBSS-UHFFFAOYSA-N
- SMILES: CC1=CC=CC=C1NC2=NC=C(C=C2)S(=O)(=O)N(CC3=CC=CC=C3)CC4=CC=CC=C4
Computed Properties
- Exact Mass: 443.16695
- Monoisotopic Mass: 443.166748
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 633
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.7
- XLogP3: 5.2
Experimental Properties
- Density: 1.26
- Boiling Point: 627.4°C at 760 mmHg
- Flash Point: 333.2°C
- Refractive Index: 1.653
- PSA: 62.3
N,N-dibenzyl-6-[(2-methylphenyl)amino]pyridine-3-sulfonamide Related Literature
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Jing Xu,Chunrui Wang,Yao Zhang,Xu Liu,Xiaoyun Liu,Shenyang Huang,Xiaoshuang Chen CrystEngComm, 2013,15, 764-768
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Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
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Kyu-Ho Han,Chang-Hyun Lee,Mikio Kinoshita,Chan-Ho Oh,Ken-ichiro Shimada,Michihiro Fukushima Food Funct., 2016,7, 1814-1824
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Yuexia Zhang,Xingxing Wu,Lin Hao,Zeng Rong Wong,Sherman J. L. Lauw,Song Yang,Richard D. Webster Org. Chem. Front., 2017,4, 467-471
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